Cas no 51220-54-3 (2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid)

• Product Name: 2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid
• CAS No: 51220-54-3
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 934985
• Update Time: 2025-11-06

2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid Chemical and Physical Properties

Names and Identifiers

• (4-isopropoxy-benzoylamino)-acetic acid
• 2-[(4-propan-2-yloxybenzoyl)amino]acetic acid
• [(4-isopropoxybenzoyl)amino]acetic acid
• Glycine, N-[4-(1-methylethoxy)benzoyl]-
• N-(4-Isopropoxybenzoyl)glycine
• 2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid

• Inchi： 1S/C12H15NO4/c1-8(2)17-10-5-3-9(4-6-10)12(16)13-7-11(14)15/h3-6,8H,7H2,1-2H3,(H,13,16)(H,14,15)
• InChI Key： YDKJMFDJOJQCSO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(NCC(=O)O)=O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 237.10015
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid

Comprehensive Overview of 2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid (CAS No. 51220-54-3)

2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid, with the CAS number 51220-54-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of arylformamido acetic acid derivatives. Its unique molecular structure, featuring a propan-2-yloxy group attached to a phenyl ring, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and material science.

The compound's chemical structure is characterized by the presence of a formamido linkage, which connects the phenyl ring to the acetic acid moiety. This structural feature is crucial for its reactivity and functionality. The propan-2-yloxy substituent enhances the compound's lipophilicity, which can influence its solubility and bioavailability. These properties are particularly relevant in the context of drug formulation and delivery systems, where optimizing pharmacokinetics is a priority.

In recent years, the demand for high-purity intermediates like 2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound's ability to serve as a building block for targeted therapies has made it a subject of interest in cancer research and immunotherapy. Additionally, its potential role in peptide synthesis and proteomics has been explored, further expanding its utility in life sciences.

From a synthetic chemistry perspective, the preparation of CAS No. 51220-54-3 involves multi-step organic reactions, including amidation and etherification. The purity of the final product is critical, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the compound meets the required specifications. This emphasis on quality control aligns with the broader trend toward green chemistry and sustainable synthesis.

The versatility of 2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid extends beyond pharmaceuticals. It has found applications in the development of advanced materials, such as polymeric coatings and adhesives, where its functional groups contribute to enhanced performance characteristics. The compound's compatibility with various cross-linking agents makes it a candidate for smart materials that respond to environmental stimuli.

As the scientific community continues to explore the potential of CAS No. 51220-54-3, questions about its scalability, toxicity profile, and regulatory status remain at the forefront. Addressing these concerns is essential for its adoption in commercial applications. Furthermore, the integration of computational chemistry and machine learning in compound optimization could unlock new possibilities for this molecule.

In conclusion, 2-{4-(Propan-2-yloxy)phenylformamido}acetic Acid represents a fascinating intersection of chemistry, biology, and materials science. Its multifunctional nature and broad applicability make it a compound worth watching in the coming years. Whether in drug discovery or material innovation, this molecule is poised to play a pivotal role in shaping future technologies.